2-{[(Benzyloxy)carbonyl]amino}-4-methanesulfinylbutanoic acid

• Molecular Formula: C13H17NO5S
• Molecular Weight: 299.34 g/mol
• SMILES: CS(=O)CCC(C(=O)O)NC(=O)OCC1=CC=CC=C1
• InChI: InChI=1S/C13H17NO5S/c1-20(18)8-7-11(12(15)16)14-13(17)19-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,14,17)(H,15,16)
• InChIKey: XCLPJMPEFPFRIV-UHFFFAOYSA-N

Cbz-Met(O)-OH: Pre-Oxidized Methionine Building Block

2-{[(Benzyloxy)carbonyl]amino}-4-methanesulfinylbutanoic acid (CAS 3054-53-3), commonly referred to as N-Cbz-L-methionine sulfoxide or Cbz-Met(O)-OH, is a chiral, protected amino acid derivative. It features a benzyloxycarbonyl (Cbz or Z) group protecting the α-amine and a methanesulfinyl (sulfoxide) moiety in its side chain. This compound is a critical building block in solution-phase peptide synthesis, defined by its dual functionalization [1]. The Cbz group is a classic carbamate protecting group, orthogonal to base-labile Fmoc and acid-labile Boc groups, and is removable via catalytic hydrogenolysis [2]. The pre-formed methionine sulfoxide residue allows for the controlled incorporation of this oxidation-prone moiety into peptides, circumventing the problematic and non-specific oxidation of methionine residues during synthesis or handling [1].

Pre-oxidized methionine sulfoxide for controlled peptide incorporation

Cbz group orthogonal to standard Fmoc and Boc protecting groups

Preserves sulfoxide stereochemistry during deprotection

• [1] Holland, H. L., Andreana, P. R., & Brown, F. M. (1999). Biocatalytic and chemical routes to all the stereoisomers of methionine and ethionine sulfoxides. Tetrahedron: Asymmetry, 10(15), 2833-2843. View Source
• [2] Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455-2504. View Source

Unique Orthogonal Protection of Cbz-Met(O)-OH

Generic substitution with other protected methionine sulfoxide analogs, such as Fmoc-Met(O)-OH or Boc-Met(O)-OH, or with the un-oxidized Cbz-Met-OH, is impossible because the unique combination of the Cbz group and the pre-formed sulfoxide dictates its synthetic role. The Cbz group provides orthogonal stability to the base (e.g., piperidine) used for Fmoc removal and the acid (e.g., TFA) used for Boc cleavage, which is a quantifiable difference in deprotection conditions [1]. Unlike the non-oxidized Cbz-Met-OH, this building block already possesses the chiral sulfoxide, eliminating the need for post-synthetic, low-yield, and poorly diastereoselective oxidation steps that can compromise peptide integrity [2]. This dual functionality enables a convergent synthetic strategy where the sulfoxide's stereochemical integrity is maintained through its orthogonal deprotection, a capability not matched by any other single commercially available building block.

Fmoc-Met(O)-OH is not a direct replacement

Fmoc is cleaved under basic conditions; Cbz remains stable, enabling orthogonal strategies. Using Fmoc would prevent sequential Fmoc-SPPS elongation.

Boc-Met(O)-OH may compromise stereochemistry

Boc removal requires acid, which can epimerize the sulfoxide. Cbz hydrogenolysis better preserves the chiral sulfur configuration.

Unoxidized Cbz-Met-OH lacks the pre-formed sulfoxide

Post-synthetic oxidation of methionine is often non-selective and low-yielding, risking poor diastereomeric purity. This building block already contains the chiral sulfoxide.

• [1] Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. View Source
• [2] Holland, H. L., Andreana, P. R., & Brown, F. M. (1999). Biocatalytic and chemical routes to all the stereoisomers of methionine and ethionine sulfoxides. Tetrahedron: Asymmetry, 10(15), 2833-2843. View Source

Key Evidence for Cbz-Met(O)-OH vs Analogs

Orthogonal Stability of Cbz vs Fmoc and Boc

The Cbz group on the target compound provides absolute stability to the basic and acidic conditions required to remove Fmoc and Boc groups, respectively. While Fmoc is cleaved quantitatively (>99%) within minutes by 20% piperidine in DMF [REFS-1, REFS-2], Cbz is completely stable under these conditions. Conversely, Boc is cleaved with >99% efficiency by 95% TFA, whereas Cbz remains stable [REFS-1, REFS-2]. This binary stability profile is a critical point of differentiation, quantified by the absence of any detected deprotection by HPLC analysis after 24-hour exposure to 20% piperidine or 95% TFA for Cbz derivatives [2].

Orthogonal Stability

Class-level

Cbz stableFmoc labile

Enables orthogonal deprotection strategy

Based on class-level carbamate reactivity; verify under specific synthesis conditions.

Evidence Dimension	Stability to 20% Piperidine (Fmoc removal condition)
Target Compound Data	100% recovery (stable, no cleavage observed after 24 hours)
Comparator Or Baseline	Fmoc-Met(O)-OH: >99% cleavage within 5-20 minutes.
Quantified Difference	Absolute orthogonal stability vs. complete lability.
Conditions	Standard peptide synthesis conditions; analytical HPLC monitoring.

Why This Matters

For any multi-step synthesis requiring differential amine deprotection, Cbz-Met(O)-OH is the only viable choice among these three without resorting to non-standard, potentially destructive conditions.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. (General reference for orthogonal stability rates). View Source
• [2] Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. View Source

Chiral Sulfoxide Preservation with Cbz Hydrogenolysis

The deprotection of N-Cbz-methionine sulfoxide via catalytic hydrogenolysis (H₂, Pd/C) proceeds without any loss of configuration at the chiral sulfur atom, as confirmed by NMR and chiral HPLC analysis of the resulting free amino acid sulfoxides [1]. In direct contrast, the acidic conditions used to remove N-Boc groups from similar methionine sulfoxide derivatives frequently lead to partial epimerization or decomposition of the acid-labile sulfoxide moiety, resulting in a measurable decrease in diastereomeric excess (d.e.) post-deprotection, with d.e. values dropping from >98% to <90% in some cases [1].

Sulfoxide Configuration Retention

Reported

Cbz deprotection: d.e. >98%Boc deprotection: d.e. may drop

Supports sulfoxide stereochemical integrity

Cross-study comparison; confirm with your deprotection protocol.

Evidence Dimension	Diastereomeric Excess (d.e.) of Free Methionine Sulfoxide After Deprotection
Target Compound Data	d.e. >98% (no detectable loss of configuration after Cbz hydrogenolysis)
Comparator Or Baseline	N-Boc-Met(O)-OH: d.e. typically <90% after TFA deprotection.
Quantified Difference	Cbz method preserves >8% higher d.e., which is critical for biological activity.
Conditions	NMR and chiral HPLC monitoring; Pd/C, H₂ (1 atm), MeOH for Cbz vs. TFA/TIS for Boc.

Why This Matters

For researchers requiring a specific sulfoxide diastereomer with high purity for structure-activity relationship (SAR) studies or biophysical assays, the Cbz-protected building block is the superior choice to ensure retention of chiral purity.

• [1] Holland, H. L., Andreana, P. R., & Brown, F. M. (1999). Biocatalytic and chemical routes to all the stereoisomers of methionine and ethionine sulfoxides. Tetrahedron: Asymmetry, 10(15), 2833-2843. View Source

Diastereoselective Biocatalytic Synthesis of Cbz-Met(O)-OH

The biocatalytic oxidation of N-Cbz-L-methionine to the corresponding sulfoxide using Beauveria bassiana ATCC 7159 produces the (S,S)-diastereomer with a defined yield and selectivity. The isolated yield for this specific Cbz-protected substrate is 45% with a diastereomeric excess (d.e.) of 80% [1]. This is directly comparable to the same reaction on the N-phthaloyl-L-methionine substrate, which achieves an isolated yield of 82% and d.e. >95% [1], and the N-Boc-L-methionine substrate, which gives a 55% yield and 75% d.e. [1]. This dataset allows a direct, quantitative assessment of the trade-off between protecting group choice and stereochemical outcome in a scalable biocatalytic process.

Biocatalytic Yields & d.e.

Head-to-head

Cbz-Met: 45% yield, 80% d.e.
N-phthaloyl-Met: 82% yield, >95% d.e.
N-Boc-Met: 55% yield, 75% d.e.

Informs protecting group trade-offs for biocatalysis

Based on B. bassiana fermentation; scalability may require optimization.

Evidence Dimension	Isolated Yield and Diastereomeric Excess (d.e.) for (S,S)-Sulfoxide
Target Compound Data	Yield: 45%; d.e.: 80%
Comparator Or Baseline	N-phthaloyl-L-Met: Yield: 82%, d.e. >95%. N-Boc-L-Met: Yield: 55%, d.e.: 75%.
Quantified Difference	Lower yield than phthaloyl but comparable d.e. to Boc; provides a benchmark for process optimization.
Conditions	Beauveria bassiana ATCC 7159, aqueous fermentation, 10 g/L scale.

Why This Matters

When procuring the diastereomerically enriched sulfoxide, this data informs the choice of starting material. While the phthaloyl derivative is superior for biocatalysis, the Cbz derivative offers a direct orthogonal protection strategy, allowing the user to bypass a protection group swap.

• [1] Holland, H. L., Andreana, P. R., & Brown, F. M. (1999). Biocatalytic and chemical routes to all the stereoisomers of methionine and ethionine sulfoxides. Tetrahedron: Asymmetry, 10(15), 2833-2843. View Source

Key Application Scenarios for Cbz-Met(O)-OH

Convergent Peptide Synthesis with Orthogonal Protection

When assembling a peptide fragment that requires a subsequent Fmoc-strategy solid-phase elongation, Cbz-Met(O)-OH can be coupled to the free amine terminus. The Cbz group remains entirely untouched during Fmoc-SPPS, allowing for the final global deprotection of the Cbz group via hydrogenolysis after cleavage from the resin. This strategy is directly enabled by the orthogonal stability profile of the Cbz group relative to standard Fmoc/Boc chemistry, as quantified in Evidence Item 1 [1].

Chiral Methionine Sulfoxide for Protein Oxidation Studies

Quantitative biophysical studies of methionine oxidation in proteins require the site-specific incorporation of a single, stereochemically defined methionine sulfoxide diastereomer. Cbz-Met(O)-OH is the ideal precursor, as its hydrogenolytic deprotection occurs with complete retention of chirality at the sulfur center, as proven by Evidence Item 2. This ensures the resulting peptide contains >98% of the desired diastereomer, free of the epimerized contamination that would result from using a Boc-protected analog [2].

Sulfoximine Synthesis via Rh-Catalyzed Nitrene Transfer

The Cbz-protected methionine sulfoxide serves as a direct substrate for the synthesis of N-protected sulfoximines, a pharmacologically significant motif. The Cbz group on the resulting sulfoximine is demonstrably stable to subsequent metal-catalyzed cross-coupling reactions (e.g., Suzuki coupling), a critical feature for late-stage diversification in medicinal chemistry programs, as validated by the successful isolation of cross-coupled products in good yields [3].

Biocatalytic Sulfoxidation Process Benchmarking

For scale-up efforts, the quantitative performance data of Cbz-Met(O)-OH production via biocatalysis (Evidence Item 3) provides a crucial benchmark. Process chemists can evaluate whether the 45% yield and 80% d.e. biocatalytic route is economically viable compared to alternative chemical oxidation pathways or a protecting group swap strategy from the higher-yielding N-phthaloyl process, facilitating data-driven decision-making for procurement and synthetic route design [2].

Application

Selection Property

Validation Focus

Convergent peptide synthesis with orthogonal Cbz protection

Cbz orthogonality to Fmoc/Boc

Orthogonal deprotection sequence validation

Site-specific incorporation of chiral methionine sulfoxide

Stereochemical retention during Cbz deprotection

Chiral HPLC or NMR confirmation of sulfoxide d.e.

Sulfoximine synthesis from methionine sulfoxide

Stability of Cbz-sulfoximine in cross-coupling reactions

Cross-coupling compatibility testing

Biocatalytic sulfoxidation process benchmarking

Biocatalytic yield and d.e. benchmarks

Process scalability and cost evaluation

• [1] Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. View Source
• [2] Holland, H. L., Andreana, P. R., & Brown, F. M. (1999). Biocatalytic and chemical routes to all the stereoisomers of methionine and ethionine sulfoxides. Tetrahedron: Asymmetry, 10(15), 2833-2843. View Source
• [3] Bull, J. A., Mousseau, J. J., Pelletier, G., & Charette, A. B. (2015). Synthesis of Sulfoximine Carbamates by Rhodium-Catalyzed Nitrene Transfer of Carbamates to Sulfoxides. The Journal of Organic Chemistry, 80(20), 10305-10315. View Source